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Compound of Interest

Compound Name: Ohchinin

Cat. No.: B1157707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ohchinin, a natural product isolated from Melia azedarach, is a complex organic molecule with

the chemical formula C36H42O8.[1] As a compound with limited publicly available toxicity data,

it is imperative to treat Ohchinin as a substance of unknown toxicity and to handle it with the

utmost care. This guide provides essential safety and logistical information to ensure the

protection of laboratory personnel and the environment.

Immediate Safety and Logistical Information
A thorough risk assessment should be conducted before any handling of Ohchinin.[2][3][4][5]

[6] This involves evaluating the potential hazards and developing procedures to minimize

exposure.[7]

Personal Protective Equipment (PPE)
Given the unknown nature of Ohchinin's biological activity, a comprehensive PPE strategy is

crucial. The following PPE is mandatory when handling Ohchinin:[8][9][10][11][12]

Eye and Face Protection: Chemical splash goggles and a face shield must be worn.[8]

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) are

required. For tasks with a higher risk of splashing, an apron or coveralls should be worn over

the lab coat.[8][9]
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Respiratory Protection: All handling of solid Ohchinin or solutions should be performed

within a certified chemical fume hood to prevent inhalation.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with soap and water for at least

15 minutes.

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention.

In case of inhalation: Move the individual to fresh air. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek

immediate medical attention.

Operational and Disposal Plans
Receiving and Storage
Upon receipt, the container should be inspected for any damage. Ohchinin should be stored in

a well-ventilated, designated area for potent compounds, away from incompatible materials.

The container must be clearly labeled as "Ohchinin - Warning: Substance of Unknown

Toxicity".

Handling
All manipulations of Ohchinin, including weighing and preparing solutions, must be conducted

in a chemical fume hood. Use dedicated equipment (spatulas, glassware, etc.) and

decontaminate them after use.

Disposal Plan
As a substance of unknown toxicity, Ohchinin waste must be treated as hazardous waste.[13]

[14][15][16]
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Solid Waste: All solid waste contaminated with Ohchinin (e.g., weighing paper,

contaminated gloves, and vials) must be collected in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: All liquid waste containing Ohchinin must be collected in a dedicated, clearly

labeled hazardous waste container. Do not mix with other waste streams.

Disposal: The disposal of Ohchinin waste must be handled by a licensed hazardous waste

disposal company. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures.[13][14][15][17]

Quantitative Data
The following table summarizes the available physical and chemical properties of Ohchinin
from the PubChem database.[1]

Property Value

Molecular Formula C36H42O8

Molecular Weight 602.7 g/mol

XLogP3-AA 4.2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 8

Rotatable Bond Count 7

Exact Mass 602.28796829 g/mol

Monoisotopic Mass 602.28796829 g/mol

Topological Polar Surface Area 104 Å²

Heavy Atom Count 44

Experimental Protocol: Safe Handling of Ohchinin
Powder
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This protocol outlines the steps for safely weighing and preparing a stock solution of Ohchinin,

assuming it is a solid powder.

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Don all required PPE.

Prepare the work area within the fume hood by covering it with absorbent, disposable

bench paper.

Assemble all necessary equipment (analytical balance, spatulas, weighing paper, vials,

solvent, vortex mixer).

Weighing:

Tare the analytical balance with a piece of weighing paper inside.

Carefully transfer a small amount of Ohchinin powder from the storage container to the

weighing paper using a clean spatula.

Record the exact weight.

Solution Preparation:

Carefully transfer the weighed Ohchinin powder into a pre-labeled vial.

Using a calibrated pipette, add the required volume of the desired solvent to the vial.

Securely cap the vial.

Gently vortex the vial until the Ohchinin is completely dissolved.

Cleanup:

Decontaminate the spatula and any other reusable equipment with an appropriate solvent.
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Dispose of all contaminated disposable items (weighing paper, gloves, bench paper) in the

designated hazardous waste container.

Wipe down the work surface inside the fume hood.

Storage of Stock Solution:

Store the prepared stock solution in a clearly labeled, sealed container in a designated

and secure location.

Workflow for Handling Ohchinin

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1157707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling Ohchinin
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Caption: Logical workflow for the safe handling of Ohchinin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1157707#personal-protective-equipment-for-
handling-ohchinin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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